Cas no 139483-31-1 (Acetonitrile, 2,2'-[[4-(dimethylamino)-1,2-phenylene]bis(thio)]bis-)

• Product Name: Acetonitrile, 2,2'-[[4-(dimethylamino)-1,2-phenylene]bis(thio)]bis-
• CAS No: 139483-31-1
• MF: C₁₂H₁₃N₃S₂
• MW: 263.381719350815
• CID: 1272096
• PubChem ID: 15155753
• Update Time: 2025-04-20

Acetonitrile, 2,2'-[[4-(dimethylamino)-1,2-phenylene]bis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2,2'-[[4-(dimethylamino)-1,2-phenylene]bis(thio)]bis-
• 2-[2-(cyanomethylsulfanyl)-4-(dimethylamino)phenyl]sulfanylacetonitrile
• 2,2'-{[4-(Dimethylamino)-1,2-phenylene]disulfanediyl}diacetonitrile
• 2,2'-((4-(Dimethylamino)-1,2-phenylene)bis(sulfanediyl))diacetonitrile
• 139483-31-1
• DTXSID20569260

• Inchi： 1S/C12H13N3S2/c1-15(2)10-3-4-11(16-7-5-13)12(9-10)17-8-6-14/h3-4,9H,7-8H2,1-2H3
• InChI Key： AQUJDSXMJKXIQT-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=C(C=CC(=C1)N(C)C)SCC#N

Computed Properties

• Exact Mass: 263.05529
• Monoisotopic Mass: 263.05508977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 50.82